Cas no 1057671-06-3 (3-(3-chloro-2-fluorophenyl)propanal)

• Product name: 3-(3-chloro-2-fluorophenyl)propanal
• CAS No: 1057671-06-3
• MF: C₉H₈ClFO
• MW: 186.610625267029
• MDL: MFCD09028605
• CID: 4969623
• PubChem ID: 53434312

3-(3-chloro-2-fluorophenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 3-(3-CHLORO-2-FLUOROPHENYL)PROPANAL
• 3-(3'-Chloro-2'-fluorophenyl)propionaldehyde
• 3-(3-chloro-2-fluorophenyl)propanal

• MDL： MFCD09028605
• Inchi： 1S/C9H8ClFO/c10-8-5-1-3-7(9(8)11)4-2-6-12/h1,3,5-6H,2,4H2
• InChI Key： FQUMQAQKUPVLLL-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1F)CCC=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 152
• Topological Polar Surface Area: 17.1
• XLogP3: 2.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-(3-chloro-2-fluorophenyl)propanal

3-(3-Chloro-2-Fluorophenyl)Propanal: A Comprehensive Overview

3-(3-Chloro-2-Fluorophenyl)Propanal (CAS No. 1057671-06-3) is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound is a derivative of propanal, a simple aldehyde, with a substituted phenyl group attached to the third carbon atom. The phenyl group itself is further substituted with chlorine and fluorine atoms at the 3 and 2 positions, respectively, which introduces a high degree of electronic and steric effects into the molecule.

The synthesis of 3-(3-Chloro-2-Fluorophenyl)Propanal involves a multi-step process that typically begins with the preparation of the substituted phenol derivative. This is followed by a series of reactions, including alkylation, oxidation, and purification steps, to achieve the final product. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving yield.

One of the most notable aspects of this compound is its role in drug discovery. Researchers have explored its potential as a lead compound for developing new pharmaceutical agents. For instance, studies have shown that 3-(3-Chloro-2-Fluorophenyl)Propanal exhibits selective binding to certain protein targets, making it a promising candidate for therapeutic interventions in areas such as cancer and neurodegenerative diseases.

In addition to its pharmacological applications, 3-(3-Chloro-2-Fluorophenyl)Propanal has also found utility in materials science. Its ability to form stable complexes with metal ions has led to its use in the development of novel catalysts for industrial chemical processes. Recent research has highlighted its effectiveness in accelerating reactions involving alkylation and oxidation, which are critical steps in the production of fine chemicals.

The electronic properties of 3-(3-Chloro-2-Fluorophenyl)Propanal are another area of active investigation. Computational studies have revealed that the presence of chlorine and fluorine substituents significantly alters the electronic distribution within the molecule, enhancing its reactivity towards nucleophilic and electrophilic species. This understanding has been instrumental in designing more efficient synthetic pathways for related compounds.

From an environmental perspective, the degradation pathways of 3-(3-Chloro-2-Fluorophenyl)Propanal have been studied to assess its potential impact on ecosystems. Research indicates that under aerobic conditions, the compound undergoes rapid biodegradation, minimizing its environmental footprint. This finding is particularly important for industries involved in large-scale production or use of this compound.

In conclusion, 3-(3-Chloro-2-Fluorophenyl)Propanal (CAS No. 1057671-06-3) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, coupled with ongoing advancements in synthesis and application techniques, ensure that it remains a focal point for future research and development efforts.